Methyl 2-[2-(2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}ethoxy)ethoxy]acetate

• IUPAC Name: methyl 2-[2-[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethoxy]ethoxy]acetate
• InChI: InChI=1S/C22H25NO6/c1-26-21(24)15-28-13-12-27-11-10-23-22(25)29-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,20H,10-15H2,1H3,(H,23,25)
• InChI Key: DBSAFNJUEHWIDB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COCCOCCNC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
• Molecular Formula: C22H25NO6
• Molecular Weight: 399.4 g/mol

Description

Methyl 2-[2-(2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}ethoxy)ethoxy]acetate, also known as Fmoc-Lys(Mtt)-OH, is a chemical compound used in the synthesis of peptides. It is a derivative of the amino acid lysine and is commonly used in solid-phase peptide synthesis. In

Scientific Research Applications

Synthetic Methodologies

This compound is involved in innovative synthetic methodologies for creating complex molecules. For example, it has been used in the synthesis of phosphorylacetic acid esters and menthyl phosphorylacetates, showcasing its versatility in organic synthesis (Bredikhin et al., 2007). Similarly, it plays a role in the crystal structure studies of certain compounds, indicating its importance in the analysis of molecular conformations (Li et al., 2015).

Fluorescence Labeling and Material Science

In material science, it has applications in fluorescence labeling, particularly for determining carbonyl groups in cellulosics. This highlights its utility in material characterization and analysis (Roehrling et al., 2002). Moreover, its derivatives have been explored for their potential in forming beta-sheet conformations, relevant in the development of novel biomaterials (Hwang & Deming, 2001).

Antimicrobial Activity

Research has also delved into the antimicrobial potential of related thiazole derivatives, indicating its broader implications in medicinal chemistry and drug development for combating microbial infections (Wardkhan et al., 2008).

Chemical Synthesis and Characterization

The compound's derivatives have been synthesized and characterized for various applications, including in the synthesis of 4-arylideneimidazolin-5-ones, which relate to the green fluorescent protein (GFP) chromophore, underscoring its relevance in biochemical and fluorescence studies (Baldridge et al., 2010).

Supramolecular Chemistry

In supramolecular chemistry, it's utilized in studies focusing on noncovalent interactions and supramolecular synthons in crystal structures of Fmoc-amino acids. This application is critical for understanding molecular assembly and designing novel materials or drug delivery systems (Bojarska et al., 2020).